Cas no 13232-09-2 (Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester)

• Product name: Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester
• CAS No: 13232-09-2
• MF: C₁₀H₂₃O₄P
• MW: 238.260984659195
• CID: 1230049
• PubChem ID: 13866500

Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester
• tert-butyl dipropan-2-yl phosphate
• 13232-09-2
• DTXSID00551542

• Inchi： InChI=1S/C10H23O4P/c1-8(2)12-15(11,13-9(3)4)14-10(5,6)7/h8-9H,1-7H3
• InChI Key： AXMZWQNKFWPACY-UHFFFAOYSA-N
• SMILES： CC(C)OP(=O)(OC(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 238.13349
• Monoisotopic Mass: 238.13339621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 44.76
• LogP: 3.75960